molecular formula C9H11N3O3 B181260 N-(2-Aminoethyl)-4-nitrobenzamide CAS No. 1017-27-2

N-(2-Aminoethyl)-4-nitrobenzamide

Cat. No. B181260
CAS RN: 1017-27-2
M. Wt: 209.2 g/mol
InChI Key: KWWPRACPGGPLMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-Aminoethyl)acetamide is an organic building block . It’s used in the preparation of mixed two-component monolayers on glassy carbon . It may also be used in the synthesis of lysidine .


Synthesis Analysis

While specific synthesis methods for N-(2-Aminoethyl)-4-nitrobenzamide are not available, a related compound, N-(2-aminoethyl)-N’-(6-substituted-2-benzothiazolyl)urea, has been synthesized and used in the technical field of antineoplastic drugs .

Scientific Research Applications

  • Antiarrhythmic Activity : N-(2-Aminoethyl)-4-nitrobenzamide derivatives have shown promising antiarrhythmic activity, suggesting their potential as lead drugs for pharmacological and toxicological studies (Likhosherstov et al., 2014).

  • Bioactivation and DNA Interaction : The active form of this compound, when transformed through bioreduction, exhibits selective cytotoxicity by forming DNA-DNA interstrand crosslinks in cells. This transformation enhances its ability to bind to DNA and produce cytotoxic effects (Knox et al., 1991).

  • Metal Coordination Chemistry : The compound demonstrates unusual metal coordination chemistry, with its ability to act as a zwitterion or ionically in different conditions, and shows diverse coordination modes with metals depending on reaction conditions (McGinley et al., 2009).

  • Anticonvulsant Properties : Derivatives of this compound have been synthesized and tested for anticonvulsant properties, showing efficacy in certain models, potentially offering new treatments for seizures (Bailleux et al., 1995).

  • Chemotherapeutic Activity : Studies on related compounds indicate potential chemotherapeutic activity, showing effectiveness in killing tumor cells through a process involving metabolic reduction (Mendeleyev et al., 1995).

  • Hypoxia-Selective Cytotoxicity : Investigations into the reductive chemistry of this compound derivatives have shown their selective toxicity towards hypoxic cells, making them potential candidates for cancer treatment (Palmer et al., 1995).

  • Conjugation for Pharmacological Applications : The compound has been used to create conjugates with adenine for potential pharmacological applications, demonstrating its versatility (Singh, 2014).

  • Environmental Applications : It has been used as an adsorbent for Ni(II) removal from aqueous solutions, indicating its potential in environmental applications (Rahman & Nasir, 2019).

properties

IUPAC Name

N-(2-aminoethyl)-4-nitrobenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11N3O3/c10-5-6-11-9(13)7-1-3-8(4-2-7)12(14)15/h1-4H,5-6,10H2,(H,11,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KWWPRACPGGPLMF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)NCCN)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11N3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20441052
Record name N-(2-Aminoethyl)-4-nitrobenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20441052
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

209.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1017-27-2
Record name N-(2-Aminoethyl)-4-nitrobenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20441052
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(2-Aminoethyl)-4-nitrobenzamide
Reactant of Route 2
Reactant of Route 2
N-(2-Aminoethyl)-4-nitrobenzamide
Reactant of Route 3
Reactant of Route 3
N-(2-Aminoethyl)-4-nitrobenzamide
Reactant of Route 4
Reactant of Route 4
N-(2-Aminoethyl)-4-nitrobenzamide
Reactant of Route 5
Reactant of Route 5
N-(2-Aminoethyl)-4-nitrobenzamide
Reactant of Route 6
Reactant of Route 6
N-(2-Aminoethyl)-4-nitrobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.